Cas no 876717-59-8 (2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid)

2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid structure
876717-59-8 structure
Product Name:2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid
CAS No:876717-59-8
MF:C8H10N2O2S
MW:198.242200374603
MDL:MFCD07801145
CID:3081419
PubChem ID:6484239
Update Time:2025-04-21

2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid
    • AKOS016346843
    • CS-0364106
    • HMS1702A04
    • SB55800
    • 2-[(4-methylpyrimidin-2-yl)sulfanyl]propanoic acid
    • 2-((4-Methylpyrimidin-2-yl)thio)propanoic acid
    • AKOS000302723
    • 2-((4-Methylpyrimidin-2-yl)thio)propanoicacid
    • 876717-59-8
    • 2-(4-methylpyrimidin-2-yl)sulfanylpropanoic acid
    • MDL: MFCD07801145
    • Inchi: 1S/C8H10N2O2S/c1-5-3-4-9-8(10-5)13-6(2)7(11)12/h3-4,6H,1-2H3,(H,11,12)
    • InChI Key: QRTAVPJGMHSUIL-UHFFFAOYSA-N
    • SMILES: S(C1N=CC=C(C)N=1)C(C(=O)O)C

Computed Properties

  • Exact Mass: 198.04629874Da
  • Monoisotopic Mass: 198.04629874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 88.4Ų

2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM527123-1g
2-((4-Methylpyrimidin-2-yl)thio)propanoic acid
876717-59-8 97%
1g
$291 2023-02-01
Matrix Scientific
033577-1g
2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid
876717-59-8
1g
$378.00 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434776-1g
2-((4-Methylpyrimidin-2-yl)thio)propanoic acid
876717-59-8 97%
1g
¥2427.00 2024-04-27
Crysdot LLC
CD11037754-5g
2-((4-Methylpyrimidin-2-yl)thio)propanoic acid
876717-59-8 97%
5g
$874 2024-07-18

2-(4-Methyl-pyrimidin-2-ylsulfanyl)-propionic acid Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent